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An In-Depth Technical Guide to Potassium Hexachloroplatinate: Formula, Structure, and

Applications

Abstract
Potassium hexachloroplatinate(IV), with the chemical formula K₂PtCl₆, is a pivotal inorganic

compound in the field of platinum chemistry.[1][2][3] This guide provides a comprehensive

technical overview of its chemical formula, molecular and crystal structure, physicochemical

properties, synthesis, and key reactions. It further delves into its significant applications, which

range from its role as a precursor in the synthesis of platinum-based catalysts and advanced

materials to its historical use in analytical chemistry.[2][3][4][5] This document is intended for

researchers, scientists, and professionals in drug development and materials science who

require a detailed understanding of this foundational platinum salt.

Introduction
Potassium hexachloroplatinate is a bright yellow to orange crystalline solid that serves as a

common and stable source of the hexachloroplatinate(IV) anion, [PtCl₆]²⁻.[1][4][5] Historically,

its low solubility in water was exploited for the gravimetric analysis of potassium ions.[1] In

modern chemistry, its significance has shifted. It is now primarily valued as a critical starting

material for creating a wide array of platinum compounds, including therapeutic agents, and for

fabricating heterogeneous catalysts essential for numerous industrial processes.[3][4][6] Its

stability and well-defined stoichiometry make it an ideal and reliable platinum precursor for

applications in catalysis, electrochemistry, nanotechnology, and materials science.[2][7]
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Chemical Formula and Nomenclature
The chemical identity of potassium hexachloroplatinate is well-established, defined by its

formula and systematic naming conventions.

Chemical Formula: K₂PtCl₆[1][2][8]

IUPAC Name: Potassium hexachloroplatinate(IV)[9][10][11]

Synonyms: Potassium chloroplatinate(IV), Platinic potassium chloride, Dipotassium

hexachloroplatinate.[2][5][12]

CAS Number: 16921-30-5[1][3]

The IUPAC name clarifies the oxidation state of the central platinum atom as +4. The name

follows the standard convention for coordination compounds: the cation ("Potassium") is named

first, followed by the anionic complex. Within the complex, the ligands ("hexachloro") are

named before the metal center, which takes an "-ate" suffix ("platinate") to indicate the overall

negative charge of the complex ion.[11][13]

Physicochemical Properties
The physical and chemical properties of K₂PtCl₆ are critical for its handling, storage, and

application in various experimental setups.
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Property Value Source(s)

Molar Mass 485.99 g/mol [1][2]

Appearance
Yellow to orange-yellow

crystalline solid/powder
[1][4][5]

Density 3.344 - 3.499 g/cm³ [1][5]

Melting Point
250 °C (482 °F; 523 K) with

decomposition
[1][5][14]

Solubility in Water 0.89 g/100 mL at 25 °C [1]

Solubility Product (Ksp) 7.48 × 10⁻⁶ [1]

Crystal Structure Cubic (anti-fluorite type) [15][16][17]

Molecular and Crystal Structure
The structure of potassium hexachloroplatinate can be understood at two levels: the geometry

of the individual complex anion and the arrangement of these ions in the solid-state crystal

lattice.

Molecular Geometry: The Hexachloroplatinate(IV) Anion
The core of the compound is the hexachloroplatinate(IV) dianion, [PtCl₆]²⁻.[1][18] In this

complex, a central platinum(IV) ion is coordinated to six chloride ligands. The ligands are

arranged in an octahedral geometry, a highly symmetrical and stable configuration for six-

coordinate transition metal complexes.[1] All Pt-Cl bond lengths are equivalent, measured at

approximately 2.33 Å.[15]
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Caption: Octahedral geometry of the [PtCl₆]²⁻ anion.
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Crystal Structure
Potassium hexachloroplatinate crystallizes in a cubic system with the Fm-3m space group,

adopting an anti-fluorite crystal structure.[15][16] This structure can be visualized as an inverse

of the calcium fluoride (CaF₂) structure. The large [PtCl₆]²⁻ anions occupy the positions of the

Ca²⁺ cations in a face-centered cubic (FCC) arrangement, while the smaller K⁺ cations occupy

all the tetrahedral voids, analogous to the F⁻ ions in the fluorite lattice.[16][17] In this

arrangement, each [PtCl₆]²⁻ ion is surrounded by 8 K⁺ ions, and each K⁺ ion is coordinated to

4 [PtCl₆]²⁻ ions.

Ionic Components

Lattice Formation

Resulting Structure

[PtCl₆]²⁻ Anion

Anions form Face-Centered
Cubic (FCC) Lattice

K⁺ Cation
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Anti-Fluorite Crystal Structure
(K₂PtCl₆)

Click to download full resolution via product page

Caption: Logical workflow of the K₂PtCl₆ crystal structure formation.

Synthesis and Key Reactions
Experimental Protocol: Synthesis
A common and reliable method for synthesizing potassium hexachloroplatinate involves the

reaction of hexachloroplatinic acid (H₂PtCl₆) with a potassium salt, typically potassium chloride

(KCl).[5][19] The low solubility of K₂PtCl₆ drives the reaction to completion via precipitation.
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Objective: To synthesize solid potassium hexachloroplatinate(IV) from an aqueous solution of

hexachloroplatinic acid.

Materials:

Hexachloroplatinic acid (H₂PtCl₆) solution

Potassium chloride (KCl), saturated aqueous solution

Deionized water

Ethanol

Procedure:

Reaction Setup: In a beaker, dissolve a known quantity of hexachloroplatinic acid in a

minimal amount of warm deionized water.

Precipitation: While stirring, slowly add a saturated solution of potassium chloride. An excess

of KCl is used to ensure complete precipitation and minimize product loss due to solubility.

[19] The formation of a yellow precipitate (K₂PtCl₆) will be observed almost immediately.

Digestion: Gently heat the mixture to approximately 60-80°C and stir for a short period. This

process, known as digestion, encourages the growth of larger crystals, which are easier to

filter and wash.[19][20]

Isolation: Allow the mixture to cool to room temperature and then further cool in an ice bath

to maximize precipitation.[20] Collect the solid product by vacuum filtration.

Washing: Wash the collected precipitate with small portions of cold deionized water to

remove any unreacted KCl, followed by a wash with ethanol to facilitate drying.

Drying: Dry the final product in a desiccator or a low-temperature oven to yield pure,

crystalline potassium hexachloroplatinate(IV).[20]

Key Reactions
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Potassium hexachloroplatinate is a versatile starting material for other platinum complexes,

primarily through ligand substitution or reduction reactions.

Reduction to Potassium Tetrachloroplatinate(II): One of the most important reactions is its

reduction from Pt(IV) to Pt(II). This is commonly achieved using a reducing agent like

hydrazine dihydrochloride (N₂H₄·2HCl).[1][21] The reaction produces potassium

tetrachloroplatinate(II) (K₂PtCl₄), another crucial precursor in platinum chemistry, particularly

for the synthesis of cisplatin.

2 K₂PtCl₆ + N₂H₆Cl₂ → 2 K₂PtCl₄ + N₂ + 6 HCl[21]

Causality: Using a controlled amount of the reducing agent is critical. An excess can lead

to the over-reduction of platinum to its metallic state, while an insufficient amount will leave

unreacted K₂PtCl₆.[21]

Salt Metathesis: K₂PtCl₆ can undergo salt metathesis reactions with quaternary ammonium

salts to produce more lipophilic hexachloroplatinate salts, such as (NBu₄)₂PtCl₆, which are

soluble in organic solvents and can be used as catalysts.[1]

Applications in Research and Industry
The utility of K₂PtCl₆ is broad, stemming from its role as a stable platinum source.

Catalysis: It is a primary precursor for preparing platinum-based heterogeneous catalysts.[3]

[4] These catalysts are vital in organic synthesis for reactions like hydrogenation, oxidation,

and cross-coupling.[4][6] It is also used to prepare catalysts for fuel cells, which are essential

for efficient energy conversion.[2][6]

Precursor for Platinum Nanoparticles: K₂PtCl₆ is a widely used starting material for the

synthesis of platinum nanoparticles.[2][7][19] By reducing K₂PtCl₆ under controlled

conditions, researchers can produce nanoparticles with specific sizes and shapes for

applications in catalysis, electronics, and biomedicine.[2][7]

Electrochemistry and Materials Science: The compound is employed in the development of

electrochemical sensors and advanced materials like conductive polymers.[2][7] It is also

used in electroplating to create durable, corrosion-resistant platinum coatings.[4][6]
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Analytical Chemistry: While largely replaced by modern instrumental techniques, its

precipitation was a classic gravimetric method for the quantitative determination of

potassium.[1][5]

Safety and Handling
Potassium hexachloroplatinate is a hazardous substance and must be handled with

appropriate precautions.

Hazards:

Toxicity: It is toxic if swallowed.[1][22]

Corrosivity: It can cause serious eye damage.[1][7][23]

Sensitization: It is a known sensitizer. Dust containing the compound can be highly

allergenic, causing allergic skin reactions (contact dermatitis) and, more severely,

respiratory sensitization leading to asthma-like symptoms upon inhalation.[1][7][14]

Recommended Handling:

Work in a well-ventilated area or a fume hood to avoid inhaling dust.[24]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[24][25][26]

Avoid creating dust during handling.

Store in a tightly sealed container in a cool, dry place away from incompatible materials

like strong acids and oxidizing agents.[5][14]

Conclusion
Potassium hexachloroplatinate(IV), K₂PtCl₆, is more than just a simple inorganic salt; it is a

cornerstone of modern platinum chemistry. Its well-defined octahedral [PtCl₆]²⁻ anion and

stable crystalline structure make it an indispensable precursor for a vast range of applications.

From the synthesis of life-saving drugs and industrial catalysts to the fabrication of next-

generation nanomaterials and fuel cells, K₂PtCl₆ provides a reliable and versatile entry point
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into the rich chemistry of platinum. A thorough understanding of its properties, structure, and

reactivity is fundamental for any scientist working in these advanced fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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